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Introduction

Tas-117, also known as Pifusertib, is a potent and highly selective, orally bioavailable, allosteric

inhibitor of all three isoforms of the serine/threonine kinase Akt (Akt1, Akt2, and Akt3).[1][2][3]

[4][5] The phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR)

signaling pathway is a critical regulator of numerous cellular processes, including cell growth,

proliferation, survival, and metabolism.[2][6] Dysregulation of this pathway is a frequent event

in a wide range of human cancers, making Akt a compelling target for cancer therapy.[3][6][7]

Tas-117 has demonstrated anti-proliferative activity in various cancer cell lines and has been

investigated in clinical trials for the treatment of advanced solid tumors.[2][6][8][9][10] This

document provides detailed information on the solubility of Tas-117 and comprehensive

protocols for its preparation and use in cell culture experiments.

Quantitative Data Summary
For ease of reference, the following tables summarize the key quantitative data for Tas-117.

Table 1: Inhibitory Activity of Tas-117 against Akt Isoforms
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Target IC50 (nM)

Akt1 4.8[1][4][5][11]

Akt2 1.6[1][4][5][11]

Akt3 44[1][4][5][11]

Table 2: Solubility and Storage of Tas-117

Solvent Solubility Storage of Stock Solution

DMSO 10 mM[1]
-20°C for up to 6 months;

-80°C for up to 1 year[1][11]

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of Tas-117 for use in

cell culture experiments. Adherence to sterile techniques is crucial to prevent contamination.

Protocol 1: Preparation of Tas-117 Stock Solution (10
mM)
Materials:

Tas-117 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes

Vortex mixer

Sterile 0.22 µm syringe filter

Procedure:
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Calculate the required amount of Tas-117: The molecular weight of Tas-117 is 424.50 g/mol

.[1] To prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10 mmol/L *

0.001 L * 424.50 g/mol * 1000 mg/g = 4.245 mg Therefore, dissolve 4.245 mg of Tas-117 in

1 mL of DMSO. Adjust the volume as needed based on the amount of powder.

Dissolution: Aseptically add the calculated amount of Tas-117 powder to a sterile

microcentrifuge tube. Add the appropriate volume of sterile DMSO.

Vortexing: Vortex the solution thoroughly until the Tas-117 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution if necessary.

Sterile Filtration: To ensure sterility, filter the stock solution through a sterile 0.22 µm syringe

filter into a new sterile microcentrifuge tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 6

months) or at -80°C for long-term storage (up to 1 year).[1][11]

Protocol 2: Preparation of Tas-117 Working Solutions for
Cell Culture
Materials:

10 mM Tas-117 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Procedure:

Determine the final desired concentration: The effective concentration of Tas-117 will vary

depending on the cell line and the specific experimental goals. It is recommended to perform

a dose-response curve (e.g., from 0.1 µM to 10 µM) to determine the optimal concentration

for your experiments.
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Serial Dilution: Prepare a series of dilutions from the 10 mM stock solution to achieve the

desired final concentrations in your cell culture medium. It is good practice to perform

intermediate dilutions to ensure accuracy.

Example for a 10 µM working solution:

1. Prepare a 1:10 intermediate dilution by adding 2 µL of the 10 mM stock solution to 18 µL

of sterile complete cell culture medium. This will result in a 1 mM intermediate solution.

2. Prepare the final working solution by adding 10 µL of the 1 mM intermediate solution to

990 µL of complete cell culture medium to make 1 mL of 10 µM Tas-117 working

solution.

Final DMSO Concentration: It is critical to maintain a low final concentration of DMSO in the

cell culture medium to avoid solvent-induced cytotoxicity. The final DMSO concentration

should typically be kept below 0.5% (v/v), and a vehicle control (medium with the same final

concentration of DMSO) should always be included in experiments.

Treatment of Cells: Add the appropriate volume of the Tas-117 working solution to your cell

cultures to achieve the desired final concentration. Gently mix the medium in the culture

vessel to ensure even distribution of the compound.

Visualizations
The following diagrams illustrate the experimental workflow for preparing Tas-117 and its

mechanism of action within the PI3K/Akt/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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